1,1'-{Oxybis[1-(4-methoxyphenyl)but-1-ene-4,1-diyl]}dibenzene

• CAS No.: 823175-26-4
• Molecular Formula: C34H34O3
• Molecular Weight: 490.6 g/mol
• IUPAC Name: 1-methoxy-4-[4-[4-(4-methoxyphenyl)-4-phenylbut-3-enoxy]-1-phenylbut-1-enyl]benzene
• InChI: InChI=1S/C34H34O3/c1-35-31-21-17-29(18-22-31)33(27-11-5-3-6-12-27)15-9-25-37-26-10-16-34(28-13-7-4-8-14-28)30-19-23-32(36-2)24-20-30/h3-8,11-24H,9-10,25-26H2,1-2H3
• InChI Key: NVWOVMLZAISCAY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=CCCOCCC=C(C2=CC=CC=C2)C3=CC=C(C=C3)OC)C4=CC=CC=C4

Description

1,1’-{Oxybis[1-(4-methoxyphenyl)but-1-ene-4,1-diyl]}dibenzene is an organic compound with a complex structure that includes multiple aromatic rings and ether linkages

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1’-{Oxybis[1-(4-methoxyphenyl)but-1-ene-4,1-diyl]}dibenzene typically involves the reaction of 4-methoxyphenyl derivatives with appropriate reagents to form the desired ether linkages. The reaction conditions often include the use of catalysts and solvents to facilitate the formation of the compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

1,1’-{Oxybis[1-(4-methoxyphenyl)but-1-ene-4,1-diyl]}dibenzene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups within the compound.

Substitution: The aromatic rings in the compound can undergo substitution reactions with various electrophiles or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles or nucleophiles for substitution reactions. The conditions may vary depending on the desired reaction and product.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions may introduce different functional groups onto the aromatic rings.

Scientific Research Applications

1,1’-{Oxybis[1-(4-methoxyphenyl)but-1-ene-4,1-diyl]}dibenzene has several applications in scientific research, including:

Chemistry: Used as a precursor or intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a component in drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1,1’-{Oxybis[1-(4-methoxyphenyl)but-1-ene-4,1-diyl]}dibenzene involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

1,1’-[Oxybis(methylene)]bis(4-methoxybenzene): A compound with a similar structure but different functional groups.

Benzene, 1,1’-oxybis[4-methyl-]: Another related compound with variations in the substituents on the aromatic rings.

Uniqueness

1,1’-{Oxybis[1-(4-methoxyphenyl)but-1-ene-4,1-diyl]}dibenzene is unique due to its specific arrangement of aromatic rings and ether linkages, which confer distinct chemical properties and potential applications. Its structure allows for diverse chemical reactions and interactions, making it a valuable compound in various fields of research and industry.